N-{[(2-fluorophenyl)amino]carbonothioyl}-4-methyl-3-nitrobenzamide

• IUPAC Name: N-[(2-fluorophenyl)carbamothioyl]-4-methyl-3-nitrobenzamide
• InChI: InChI=1S/C15H12FN3O3S/c1-9-6-7-10(8-13(9)19(21)22)14(20)18-15(23)17-12-5-3-2-4-11(12)16/h2-8H,1H3,(H2,17,18,20,23)
• InChI Key: PLGQQXYEDZACOQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC(=S)NC2=CC=CC=C2F)[N+](=O)[O-]
• Molecular Formula: C15H12FN3O3S
• Molecular Weight: 333.3 g/mol

Description

N-{[(2-fluorophenyl)amino]carbonothioyl}-4-methyl-3-nitrobenzamide, commonly known as FN-1501, is a chemical compound that has gained significant attention in the field of scientific research. FN-1501 is a potent inhibitor of the enzyme fatty acid amide hydrolase (FAAH), which is responsible for the breakdown of endocannabinoids in the body. The inhibition of FAAH by FN-1501 leads to an increase in endocannabinoid levels in the body, which has been shown to have a wide range of biochemical and physiological effects.

Mechanism of Action

FN-1501 acts as a potent inhibitor of N-{[(2-fluorophenyl)amino]carbonothioyl}-4-methyl-3-nitrobenzamide, which is responsible for the breakdown of endocannabinoids in the body. By inhibiting this compound, FN-1501 leads to an increase in endocannabinoid levels in the body, which has been shown to have a wide range of biochemical and physiological effects.
Biochemical and Physiological Effects:
The increase in endocannabinoid levels resulting from this compound inhibition by FN-1501 has been shown to have a wide range of effects on the body. Endocannabinoids are known to play a role in pain modulation, inflammation, mood regulation, and appetite control. FN-1501 has been shown to have potent analgesic and anti-inflammatory effects in preclinical models, making it a promising candidate for the treatment of chronic pain and inflammatory conditions. Additionally, FN-1501 has been shown to have anxiolytic and antidepressant effects in preclinical models, suggesting that it may have potential therapeutic applications in the treatment of anxiety and depression.

Advantages and Limitations for Lab Experiments

One of the main advantages of FN-1501 for lab experiments is its potency as an N-{[(2-fluorophenyl)amino]carbonothioyl}-4-methyl-3-nitrobenzamide inhibitor. This allows for the study of endocannabinoid signaling in a more precise and controlled manner, as the levels of endocannabinoids in the body can be manipulated through the use of FN-1501. However, one limitation of FN-1501 is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are a number of potential future directions for research on FN-1501. One area of interest is the potential therapeutic applications of the compound in the treatment of chronic pain and inflammatory conditions. Additionally, further research is needed to fully understand the biochemical and physiological effects of N-{[(2-fluorophenyl)amino]carbonothioyl}-4-methyl-3-nitrobenzamide inhibition by FN-1501, as well as the potential therapeutic applications of the compound in the treatment of anxiety and depression. Finally, there is a need for further development of more potent and selective this compound inhibitors, which may have even greater therapeutic potential than FN-1501.

Synthesis Methods

FN-1501 is synthesized through a multi-step process involving the reaction of 4-methyl-3-nitrobenzoic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 2-fluoroaniline to form the corresponding amide, which is subsequently treated with carbon disulfide and potassium hydroxide to form the final product, FN-1501.

Scientific Research Applications

FN-1501 has been extensively studied for its potential therapeutic applications in a wide range of conditions, including pain, inflammation, anxiety, and depression. The compound has been shown to have potent analgesic and anti-inflammatory effects in preclinical models, making it a promising candidate for the treatment of chronic pain and inflammatory conditions.